6-Fluoromelatonin

• CAS RN: 62106-00-7
• Molecular Formula: C13H15FN2O2
• Molecular Weight: 250.27 g/mol
• IUPAC Name: N-[2-(6-fluoro-5-methoxy-1H-indol-3-yl)ethyl]acetamide
• InChI: InChI=1S/C13H15FN2O2/c1-8(17)15-4-3-9-7-16-12-6-11(14)13(18-2)5-10(9)12/h5-7,16H,3-4H2,1-2H3,(H,15,17)
• InChI Key: BTTITVUHHXXLFM-UHFFFAOYSA-N
• SMILES: CC(=O)NCCC1=CNC2=CC(=C(C=C21)OC)F
• synonyms: 6-fluoromelatonin

Description

6-Fluoromelatonin, also known as 6-Fluoromelatonin, is a useful research compound. Its molecular formula is C13H15FN2O2 and its molecular weight is 250.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 0.75 grams (3.6 mmole) of the tryptamine, 2.0 ml. of pyridine, and 8.0 ml. of benzene was prepared. Acetic anhydride (1.0 ml.) was slowly added. The mixture was stirred at room temperature for 4 hours, and the solvents then were removed in vacuo with moderate heating. The resulting crystalline residue was dissolved in a 1:1 mixture of warm ethyl acetate and chloroform. The solution was washed with water, then with sodium chloride solution, and then dried over sodium sulfate. The solvents were removed in vacuo. The crystalline residue was boiled in benzene for a few minutes. The mixture was allowed to stand at room temperature for several hours, and the resulting product was collected by filtration and dried to obtain 0.81 grams (90 percent) of N-[2-(5-methoxy-6-fluoroindol-3-yl)ethyl]acetamide, m.p. 158°-159° C.

Synthesis routes and methods II

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